Cas no 1820674-06-3 (3-(difluoromethyl)pyrrolidine-3-carboxylic acid hydrochloride)

• Product Name: 3-(difluoromethyl)pyrrolidine-3-carboxylic acid hydrochloride
• CAS No: 1820674-06-3
• MF: C₆H₁₀ClF₂NO₂
• MW: 201.59890794754
• MDL: MFCD29033964
• CID: 4620544
• PubChem ID: 119056923
• Update Time: 2025-11-02

3-(difluoromethyl)pyrrolidine-3-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(difluoromethyl)pyrrolidine-3-carboxylic acid hydrochloride

• MDL： MFCD29033964
• Inchi： 1S/C6H9F2NO2.ClH/c7-4(8)6(5(10)11)1-2-9-3-6;/h4,9H,1-3H2,(H,10,11);1H
• InChI Key： GMOUEUYOXNWQPS-UHFFFAOYSA-N
• SMILES： N1CCC(C(F)F)(C(O)=O)C1.[H]Cl

Additional information on 3-(difluoromethyl)pyrrolidine-3-carboxylic acid hydrochloride

3-(Difluoromethyl)pyrrolidine-3-carboxylic Acid Hydrochloride (CAS 1820674-06-3): A Versatile Building Block in Modern Drug Discovery

In the rapidly evolving field of pharmaceutical chemistry, 3-(difluoromethyl)pyrrolidine-3-carboxylic acid hydrochloride (CAS 1820674-06-3) has emerged as a crucial heterocyclic building block for drug development. This fluorinated pyrrolidine derivative combines the structural advantages of a rigid pyrrolidine scaffold with the metabolic stability imparted by difluoromethyl group, making it particularly valuable in medicinal chemistry applications.

The molecular structure of 3-(difluoromethyl)pyrrolidine-3-carboxylic acid HCl features a unique combination of functional groups: a carboxylic acid moiety at the 3-position, a difluoromethyl group at the same carbon, and a protonated nitrogen in the form of hydrochloride salt. This arrangement creates multiple points for chemical modification, allowing medicinal chemists to develop targeted bioactive compounds with improved pharmacokinetic properties.

Recent trends in drug discovery have shown increased interest in fluorinated pharmaceutical intermediates, particularly those containing pyrrolidine scaffolds. The incorporation of fluorine atoms into drug candidates has become a standard strategy to enhance metabolic stability, improve membrane permeability, and modulate target binding affinity. As a difluoromethyl-containing building block, CAS 1820674-06-3 addresses these needs while providing the conformational restraint of a pyrrolidine ring.

The synthesis of 3-(difluoromethyl)pyrrolidine-3-carboxylic acid hydrochloride typically involves multi-step organic transformations starting from commercially available pyrrolidine precursors. Modern synthetic approaches focus on optimizing yield and purity while minimizing environmental impact, reflecting the growing demand for green chemistry in pharmaceutical manufacturing. The hydrochloride salt form offers advantages in terms of stability and solubility, making it preferred for many applications.

In drug discovery applications, this compound serves as a versatile intermediate for the development of central nervous system (CNS) drugs, enzyme inhibitors, and receptor modulators. The rigid pyrrolidine structure helps reduce conformational flexibility in drug candidates, potentially improving target selectivity. Meanwhile, the difluoromethyl group can serve as a bioisostere for various functional groups or participate in key molecular interactions with biological targets.

The pharmaceutical industry has shown particular interest in fluorinated pyrrolidine derivatives like CAS 1820674-06-3 for their potential in addressing challenging drug targets. Recent publications highlight their use in developing treatments for neurological disorders, inflammatory conditions, and metabolic diseases. The ability to fine-tune both the acidic and basic properties of molecules derived from this scaffold makes it especially valuable for optimizing drug-receptor interactions.

From a commercial perspective, the demand for high-purity pharmaceutical intermediates such as 3-(difluoromethyl)pyrrolidine-3-carboxylic acid HCl continues to grow. Suppliers typically offer this compound with comprehensive analytical data including HPLC purity, NMR characterization, and mass spectrometry confirmation. Current market trends indicate increasing requirements for GMP-grade intermediates as drug candidates progress through clinical trials.

Storage and handling of 3-(difluoromethyl)pyrrolidine-3-carboxylic acid hydrochloride require standard laboratory precautions for organic compounds. The material is typically supplied as a white to off-white crystalline powder and should be stored in a cool, dry environment. Proper characterization includes determination of optical rotation for chiral purity when applicable, as many pharmaceutical applications require enantiomerically pure materials.

Research applications of this compound extend beyond traditional drug discovery. Materials scientists have explored derivatives of difluoromethyl pyrrolidine carboxylic acids for specialized applications such as ligand design in catalysis and functional materials development. The unique electronic properties imparted by the fluorine atoms make these compounds interesting for various high-tech applications.

As the pharmaceutical industry continues to emphasize structure-based drug design, building blocks like 3-(difluoromethyl)pyrrolidine-3-carboxylic acid hydrochloride (CAS 1820674-06-3) will likely see expanded use. Their ability to contribute to both the spatial arrangement and electronic properties of drug candidates makes them valuable tools for addressing increasingly challenging biological targets. Future developments may include novel synthetic routes and expanded applications in peptide mimetics and prodrug design.

For researchers working with this compound, recent advances in analytical techniques allow for more precise characterization of fluorinated pharmaceutical intermediates. Modern NMR methods, particularly 19F NMR spectroscopy, provide valuable insights into the molecular behavior of such compounds. These techniques support quality control efforts and help researchers understand structure-activity relationships in derived compounds.

The growing importance of 3-(difluoromethyl)pyrrolidine-3-carboxylic acid hydrochloride in medicinal chemistry reflects broader trends in drug discovery. As targets become more challenging and selectivity requirements increase, well-characterized building blocks with multiple points for diversification become essential. This compound's combination of structural features positions it as a valuable tool for addressing current and future challenges in pharmaceutical development.